3-fluoro-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23FN2O4S/c1-25-17-7-5-15(6-8-17)19(22-9-11-26-12-10-22)14-21-27(23,24)18-4-2-3-16(20)13-18/h2-8,13,19,21H,9-12,14H2,1H3
• InChI Key: BFTCIPJBOQEOCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=CC(=C2)F)N3CCOCC3
• Molecular Formula: C19H23FN2O4S
• Molecular Weight: 394.5 g/mol

Description

3-fluoro-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)benzenesulfonamide is a chemical compound that has been used in scientific research for its potential therapeutic applications. This compound is also known as FMMEB or TAK-659.

Scientific Research Applications

Fluorophores in Molecular Imaging

Fluorophores, including those with fluorine substitutions, are crucial in molecular imaging, especially for in vivo cancer diagnosis. Optical imaging with fluorophores, which can be performed using relatively inexpensive and portable equipment, allows for real-time detection of cancerous cells. However, the toxicity of these compounds must be carefully evaluated before they can be safely administered to patients. The research on widely used fluorophores highlights the importance of balancing fluorescent characteristics with the safety of the conjugates for patient use (Alford et al., 2009).

Synthesis of Fluorinated Compounds

The practical synthesis of fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, underlines the challenges and opportunities in creating fluorine-containing molecules for various applications. These compounds are key intermediates for manufacturing materials like flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. Innovations in synthesis methods, particularly those minimizing the use of toxic and expensive materials, are crucial for expanding the use and production of fluorinated compounds on a large scale (Qiu et al., 2009).